Cas no 1821743-10-5 ((S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid)

• Product Name: (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid
• CAS No: 1821743-10-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 4816424
• Update Time: 2025-05-22

(S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid
• 1-(Benzyloxycarbonyl)piperidine-2alpha-acetic acid

• Inchi： 1S/C15H19NO4/c17-14(18)10-13-8-4-5-9-16(13)15(19)20-11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,17,18)/t13-/m0/s1
• InChI Key： ZANJKHCIKGQECV-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC[C@H]1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Additional information on (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid

Comprehensive Overview of (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid (CAS No. 1821743-10-5)

(S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid (CAS No. 1821743-10-5) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid functional group, making it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Its stereospecific (S)-configuration is critical for applications requiring enantiomeric purity, such as asymmetric catalysis and bioactive molecule design.

The growing demand for chiral building blocks in medicinal chemistry has propelled interest in compounds like (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid. Researchers frequently search for "piperidine derivatives in drug design" or "Cbz-protected amino acid applications," reflecting its relevance in modern therapeutics. Its structural attributes align with trends in fragment-based drug discovery (FBDD) and targeted protein degradation, areas gaining traction due to their potential in treating complex diseases.

From a synthetic perspective, CAS No. 1821743-10-5 serves as a precursor for peptide coupling reactions and N-heterocycle modifications. The carboxylic acid moiety enables conjugation with amines or alcohols via esterification or amide formation, while the Cbz group offers orthogonal protection strategies. These features address common queries like "how to deprotect Cbz groups" or "chiral piperidine synthesis," underscoring its utility in multistep organic transformations.

Analytical characterization of this compound typically involves HPLC for enantiomeric excess (ee) determination, NMR spectroscopy, and mass spectrometry. Such protocols resonate with laboratory professionals searching for "chiral purity analysis methods" or "CAS 1821743-10-5 specifications." Its stability under ambient conditions and solubility in polar aprotic solvents (e.g., DMF, DMSO) further enhance its practicality in high-throughput screening workflows.

In the context of green chemistry, (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid exemplifies efforts to reduce synthetic steps through atom-economical transformations. This aligns with industry searches for "sustainable chiral synthons" and "biocompatible protecting groups." Additionally, its role in covalent inhibitor design connects to trending topics like PROTACs and kinase-targeted therapies, frequently discussed in oncology research forums.

Regulatory and safety profiles of CAS 1821743-10-5 are equally noteworthy. While not classified as hazardous, proper handling guidelines—such as using personal protective equipment (PPE)—are recommended, addressing queries like "safe handling of Cbz-protected compounds." Suppliers often provide certificates of analysis (CoA) and material safety data sheets (MSDS), ensuring compliance with Good Laboratory Practice (GLP) standards.

Emerging applications include its use in metal-organic frameworks (MOFs) for asymmetric catalysis and bioconjugation techniques for antibody-drug conjugates (ADCs). These cutting-edge uses respond to searches for "piperidine scaffolds in nanotechnology" and "carboxylic acid linkers in bioconjugation," highlighting its interdisciplinary value. The compound’s modular reactivity also supports combinatorial chemistry approaches, a hot topic in AI-driven drug discovery platforms.

In summary, (S)-2-(1-((Benzyloxy)carbonyl)piperidin-2-yl)acetic acid (CAS No. 1821743-10-5) bridges fundamental organic chemistry and advanced therapeutic development. Its structural versatility, coupled with rising interest in enantioselective synthesis and targeted drug delivery, ensures its continued prominence in scientific literature and industrial applications. Future research may explore its derivatives for neurodegenerative disease therapeutics or catalytic asymmetric hydrogenation, further expanding its impact.